Cas no 36959-70-3 (Benzyl(methyl)sulfamoyl Chloride)

• Product Name: Benzyl(methyl)sulfamoyl Chloride
• CAS No: 36959-70-3
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• MDL: MFCD08443200
• CID: 854027
• PubChem ID: 12246982
• Update Time: 2025-11-03

Benzyl(methyl)sulfamoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Sulfamoyl chloride, methyl(phenylmethyl)-
• Benzyl(methyl)sulfamoyl chloride
• Benzyl(methyl)sulfamyl chloride
• DB-170737
• STL373585
• EN300-29904
• benzyl(methyl)sulfamoyl chloride(SALTDATA: FREE)
• AKOS000125877
• CS-0245088
• N-benzyl-N-methylsulfamoyl chloride
• BS-13769
• 36959-70-3
• benzyl(methyl)sulfamoylchloride
• SCHEMBL6629548
• Benzylmethylsulfamoyl chloride
• G31334
• MFCD08443200
• benzyl(methyl)sulfamoyl chloride, AldrichCPR
• BBL030993
• Benzyl(methyl)sulfamoyl Chloride

• MDL： MFCD08443200
• Inchi： 1S/C8H10ClNO2S/c1-10(13(9,11)12)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• InChI Key： VURHMMRCYKRHOT-UHFFFAOYSA-N
• SMILES： ClS(N(C)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 219.0122
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 333.7±21.0 °C at 760 mmHg
• Flash Point: 155.6±22.1 °C
• PSA: 37.38
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzyl(methyl)sulfamoyl Chloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl(methyl)sulfamoyl Chloride

Recent Advances in the Application of Benzyl(methyl)sulfamoyl Chloride (CAS: 36959-70-3) in Chemical Biology and Pharmaceutical Research

Benzyl(methyl)sulfamoyl Chloride (CAS: 36959-70-3) has emerged as a critical reagent in the field of chemical biology and pharmaceutical research. This sulfamoyl chloride derivative is widely utilized in the synthesis of sulfonamide-based compounds, which are pivotal in drug discovery and development. Recent studies have highlighted its role in the design of enzyme inhibitors, antimicrobial agents, and anticancer therapeutics. The compound's unique chemical properties, including its reactivity and stability, make it a versatile building block for constructing complex molecular architectures with potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the use of Benzyl(methyl)sulfamoyl Chloride in the synthesis of novel sulfonamide inhibitors targeting carbonic anhydrase isoforms. The researchers demonstrated that derivatives synthesized using this reagent exhibited high selectivity and potency against cancer-associated isoforms, suggesting its potential in developing targeted anticancer therapies. The study also emphasized the reagent's efficiency in facilitating rapid and high-yield reactions, which is crucial for scalable drug development processes.

In another groundbreaking research effort, scientists investigated the application of Benzyl(methyl)sulfamoyl Chloride in the development of antimicrobial agents. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that sulfonamide derivatives synthesized using this compound displayed significant activity against multidrug-resistant bacterial strains. The researchers attributed this efficacy to the compound's ability to introduce sulfamoyl groups into the molecular framework, enhancing interactions with bacterial enzymes and disrupting essential metabolic pathways.

Beyond its applications in drug discovery, Benzyl(methyl)sulfamoyl Chloride has also been employed in chemical biology studies to probe protein-ligand interactions. A recent report in ACS Chemical Biology detailed its use in the covalent modification of cysteine residues in proteins, enabling the identification of novel binding sites and the development of activity-based probes. This approach has provided valuable insights into the mechanistic understanding of enzyme function and has opened new avenues for the design of covalent inhibitors.

The synthesis and handling of Benzyl(methyl)sulfamoyl Chloride require careful consideration due to its reactivity and potential hazards. Recent advancements in synthetic methodologies have focused on improving the safety and efficiency of its production. For instance, a study in Organic Process Research & Development introduced a novel continuous-flow synthesis approach that minimizes exposure to hazardous intermediates and enhances reproducibility. This innovation is expected to facilitate broader adoption of the reagent in industrial and academic settings.

In conclusion, Benzyl(methyl)sulfamoyl Chloride (CAS: 36959-70-3) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility in synthesizing biologically active compounds, coupled with recent methodological improvements, underscores its importance in the development of next-generation therapeutics. Future research directions may explore its applications in targeted drug delivery systems and the design of covalent drugs, further expanding its impact on the field.